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Compound of Interest

Compound Name: Threne brilliant violet 3b

Cat. No.: B15288705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Threne brilliant violet 3b. Due to the limited availability of specific quantitative solubility data

in public literature, this document focuses on providing a detailed experimental protocol for

determining its solubility in various solvents, based on established international standards.

Introduction to Threne Brilliant Violet 3B
Threne brilliant violet 3b, also known by its Colour Index name C.I. Vat Violet 9 and CAS

number 1324-17-0, is an anthraquinone-based vat dye.[1] Its chemical formula is C₃₄H₁₅BrO₂.

[2] Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble

form (leuco form) and then oxidized back to their insoluble form to fix them to the material.

The chemical structure of Threne brilliant violet 3b, a brominated isoviolanthrone, contributes

to its physical and chemical properties.[1] A key computed property is its high XLogP3 value,

which is approximately 8.7 to 8.9.[2][3] This high value indicates a strong lipophilic (fat-loving)

and hydrophobic (water-repelling) nature, suggesting poor solubility in water and higher

solubility in nonpolar organic solvents.[4]

Solubility Profile
A thorough review of scientific literature and chemical databases reveals a lack of specific

quantitative solubility data for Threne brilliant violet 3b in various solvents. While qualitative
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descriptions are available, precise measurements in grams per liter (g/L) or moles per liter

(mol/L) are not publicly documented.

Qualitative Solubility Data
Based on available information, the solubility of Threne brilliant violet 3b can be summarized

as follows:

Solvent Class Solvent Solubility Description

Aqueous Water Insoluble[4][5]

Aromatic Hydrocarbons Tetrahydronaphthalene Slightly Soluble[5]

Xylene Slightly Soluble[5]

Other Organic Solvents General Organic Solvents
Expected to be soluble based

on its nonpolar nature[4]

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility measurements, the following protocol, adapted from

the OECD Guideline for the Testing of Chemicals, Test No. 105 ("Flask Method"), is

recommended.[6][7][8] This method is a robust approach for determining the saturation mass

concentration of a substance in a given solvent.

Materials and Equipment
Analyte: Threne brilliant violet 3b (purity > 99%)

Solvents: A range of analytical grade solvents of interest (e.g., ethanol, acetone, toluene,

dimethyl sulfoxide)

Apparatus:

Analytical balance (accuracy ± 0.1 mg)

Glass flasks with stoppers (e.g., 250 mL Erlenmeyer flasks)
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Constant temperature bath or shaker with temperature control (e.g., 25 °C ± 0.5 °C)

Centrifuge capable of > 2000 g

Syringes and membrane filters (e.g., 0.45 µm pore size, solvent-compatible)

Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

for concentration analysis

Volumetric flasks and pipettes

Preliminary Test
A preliminary test is advised to estimate the approximate solubility and the time required to

reach equilibrium. This involves preparing a supersaturated solution and observing it over time.

Add an excess amount of Threne brilliant violet 3b to a known volume of the solvent in a

flask.

Agitate the mixture at a constant temperature.

At various time points (e.g., 24, 48, 72 hours), take samples of the supernatant, filter or

centrifuge, and measure the concentration of the dissolved dye.

Equilibrium is considered reached when consecutive measurements are within the expected

analytical error.

Definitive Test (Flask Method)
Preparation of Test Solutions:

For each solvent, prepare at least three separate flasks.

Add a precisely weighed amount of Threne brilliant violet 3b to a known volume of the

solvent in each flask. The amount should be in excess of its estimated solubility from the

preliminary test to ensure a saturated solution is formed.

Equilibration:
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Place the stoppered flasks in a constant temperature bath or shaker.

Agitate the flasks for a period determined by the preliminary test to be sufficient to reach

equilibrium (typically 24-72 hours).

Phase Separation:

After equilibration, allow the flasks to stand in the temperature-controlled environment for

at least 24 hours to allow undissolved material to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the samples at a

high speed.

Sampling and Analysis:

Carefully take an aliquot of the clear supernatant. To avoid disturbing the sediment, it is

advisable to use a syringe.

Immediately filter the aliquot through a 0.45 µm membrane filter to remove any remaining

solid particles.

Dilute the filtered sample as necessary with the same solvent to a concentration that is

within the linear range of the analytical method.

Determine the concentration of Threne brilliant violet 3b in the diluted sample using a

pre-calibrated analytical method (e.g., UV-Vis spectrophotometry at the wavelength of

maximum absorbance or HPLC).

Calculation:

Calculate the solubility (S) in g/L using the following formula: S (g/L) = C × D Where:

C = Measured concentration of the diluted sample (g/L)

D = Dilution factor

The final solubility is the average of the results from the replicate flasks.
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Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the flask method.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess Threne brilliant violet 3b

Add to known volume of solvent in triplicate flasks

Agitate at constant temperature (e.g., 25°C)

Allow to equilibrate (24-72 hours)

Settle undissolved solids

Centrifuge to separate solid and liquid phases

Sample supernatant

Filter sample (0.45 µm)

Dilute sample if necessary

Measure concentration (UV-Vis/HPLC)

Final Solubility Value

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Threne brilliant violet 3b.
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Conclusion
While quantitative solubility data for Threne brilliant violet 3b is not readily available in the

public domain, its chemical properties strongly suggest it is insoluble in water and soluble in

nonpolar organic solvents. For applications requiring precise solubility values, the detailed

experimental protocol provided in this guide, based on the internationally recognized OECD

flask method, offers a reliable framework for obtaining accurate and reproducible results. This

will enable researchers and professionals in drug development and other scientific fields to

better understand and utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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